Cas no 29667-46-7 (Cyclopropanemethanol, 2-phenyl-, (1S,2R)-)

• Product Name: Cyclopropanemethanol, 2-phenyl-, (1S,2R)-
• CAS No: 29667-46-7
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 1442551
• PubChem ID: 6995735
• Update Time: 2025-04-20

Cyclopropanemethanol, 2-phenyl-, (1S,2R)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, 2-phenyl-, (1S,2R)-
• Cyclopropanemethanol, 2-phenyl-, cis-
• 29667-46-7
• DTXSID90426417
• cis-2-Phenylcyclopropanemethanol
• 2-Phenylcyclopropanemethanol, (1R,2S)-rel-
• rel-(1R,2S)-2-Phenylcyclopropanemethanol
• cis-1-(Hydroxymethyl)-2-phenylcyclopropane
• [(1R*,2S*)-2-Phenylcyclopropyl]methanol
• XA4Y4JGP23

• Inchi： 1S/C10H12O/c11-7-9-6-10(9)8-4-2-1-3-5-8/h1-5,9-11H,6-7H2/t9-,10+/m1/s1
• InChI Key： CEZOORGGKZLLAO-ZJUUUORDSA-N
• SMILES： OC[C@H]1C[C@H]1C1C=CC=CC=1

Computed Properties

• Exact Mass: 148.08886
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives